Cas no 1416059-90-9 (Fmoc-(2r,3s)-2,3-methanoleucine)

• Product Name: Fmoc-(2r,3s)-2,3-methanoleucine
• CAS No: 1416059-90-9
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• CID: 6329549
• PubChem ID: 129844668
• Update Time: 2025-10-30

Fmoc-(2r,3s)-2,3-methanoleucine Chemical and Physical Properties

Names and Identifiers

• fmoc-(2r,3s)-2,3-methanoleucine
• (1R,2S)-1-(9H-fluoren-9-ylmethoxycarbonylamino)-2-propan-2-ylcyclopropane-1-carboxylic acid
• EN300-7542702
• rac-(1R,2S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)cyclopropane-1-carboxylic acid
• 1416059-90-9
• Fmoc-(2r,3s)-2,3-methanoleucine

• Inchi： 1S/C22H23NO4/c1-13(2)19-11-22(19,20(24)25)23-21(26)27-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,23,26)(H,24,25)/t19-,22+/m0/s1
• InChI Key： WGKDGWDQYVOAHV-SIKLNZKXSA-N
• SMILES： OC([C@]1(C[C@H]1C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6Ų

Additional information on Fmoc-(2r,3s)-2,3-methanoleucine

Fmoc-(2r,3s)-2,3-methanoleucine: A Comprehensive Overview

Fmoc-(2r,3s)-2,3-methanoleucine (CAS No: 1416059-90-9) is a specialized amino acid derivative that has garnered significant attention in the fields of peptide synthesis and medicinal chemistry. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in the construction of complex peptide structures. The Fmoc (9-fluorenylmethyloxycarbonyl) protecting group plays a pivotal role in peptide synthesis, ensuring precise control over the reaction sequence and product purity.

The stereochemistry of Fmoc-(2r,3s)-2,3-methanoleucine is particularly noteworthy. The (2r,3s) configuration imparts specific spatial arrangements to the molecule, which are critical for its biological activity and interactions. Recent studies have highlighted the importance of stereochemistry in determining the efficacy of peptide-based drugs, underscoring the significance of this compound in drug discovery efforts.

In terms of synthesis, Fmoc-(2r,3s)-2,3-methanoleucine is typically prepared through a multi-step process involving selective protection and deprotection strategies. The use of the Fmoc group allows for efficient orthogonal protection with other amino acid side chains, facilitating the assembly of complex peptide sequences. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, with advancements in catalytic asymmetric synthesis being particularly promising.

The application of Fmoc-(2r,3s)-2,3-methanoleucine extends beyond traditional peptide synthesis. Recent studies have demonstrated its potential as a building block in the development of bioactive molecules with therapeutic potential. For instance, its incorporation into cyclic peptides has shown promise in targeting specific protein-protein interactions, a key area in modern drug design.

From an analytical perspective, the characterization of Fmoc-(2r,3s)-2,3-methanoleucine relies on advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide critical insights into the compound's structure and purity, ensuring its reliability in downstream applications.

In conclusion, Fmoc-(2r,3s)-2,3-methanoleucine stands as a testament to the advancements in peptide chemistry and medicinal research. Its unique properties and versatile applications continue to drive innovation across various scientific disciplines.